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Compound of Interest

Compound Name: Methyl 7-Methylindole-3-acetate

Cat. No.: B12288000

Get Quote

Executive Summary
Methyl 7-methylindole-3-acetate (Me-7-Me-IAA) is a lipophilic derivative of the auxin analog

7-methylindole-3-acetic acid. In analytical workflows, it is often generated via methylation (e.g.,

diazomethane or methanolic HCl) to improve volatility for Gas Chromatography-Mass

Spectrometry (GC-MS).

Its fragmentation pattern under Electron Ionization (EI, 70 eV) is governed by the stability of the

expanded quinolinium ion system. This guide compares its spectral signature against the

industry standard, Methyl Indole-3-acetate (Me-IAA), to facilitate unambiguous identification in

complex biological matrices.
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Feature Specification

Compound Name Methyl 7-methylindole-3-acetate

CAS Number 1783785-91-0

Molecular Formula C₁₂H₁₃NO₂

Molecular Weight 203.24 g/mol

Parent Structure
Indole-3-acetic acid (methylated at C7 and

carboxyl)

Key Application Auxin transport studies, metabolite profiling

Experimental Protocol: GC-MS Acquisition
To reproduce the fragmentation patterns described below, the following acquisition parameters

are recommended. This protocol ensures the preservation of the molecular ion while promoting

characteristic fragmentation.

Methodology
Sample Preparation: Dissolve 1 mg of standard in 1 mL methanol. Derivatize with

trimethylsilyldiazomethane if starting from the free acid.

Injection: 1 µL splitless injection at 250°C.

Separation: Capillary column (e.g., DB-5ms or equivalent), 30m × 0.25mm ID, 0.25µm film.

Oven Program: 80°C (1 min) → 20°C/min → 280°C (hold 5 min).

Ionization: Electron Ionization (EI) at 70 eV. Source temperature: 230°C.

Fragmentation Analysis
The mass spectrum of Methyl 7-methylindole-3-acetate is characterized by a distinct

quinolinium rearrangement, a hallmark of indole-3-alkanoic acid esters.

Primary Fragmentation Pathway[1]
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Molecular Ion (

): The radical cation appears at m/z 203. It is generally distinct but of moderate intensity (20-
40%).

Base Peak (Quinolinium Ion): The most abundant ion arises from the cleavage of the

carbomethoxy group (

).

Mechanism: The methylene group at C3 facilitates ring expansion of the indole pyrrole

ring, incorporating the methylene carbon to form a stable methyl-quinolinium ion.

Mass Shift: Unlike unsubstituted Me-IAA (Base peak m/z 130), the 7-methyl derivative

shifts this peak to m/z 144 (+14 Da due to the methyl group).

Secondary Fragmentation: The m/z 144 ion further degrades by losing HCN or

fragments, typically yielding low-mass aromatic clusters (m/z 115, 77).

Visualization of the Fragmentation Mechanism
The following diagram illustrates the transition from the molecular ion to the stable quinolinium

species.
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Figure 1: Proposed fragmentation pathway of Methyl 7-methylindole-3-acetate showing the

formation of the characteristic m/z 144 ion.
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Comparative Analysis: 7-Methyl vs. Unsubstituted
Me-IAA
Differentiation between the 7-methyl derivative and the standard Methyl Indole-3-acetate is

critical, as they may co-occur in biological samples.

Spectral Fingerprint Comparison

Ion Type
Methyl Indole-3-
acetate (Standard)

Methyl 7-
methylindole-3-
acetate (Target)

Mass Shift (

)

Molecular Ion (

)
m/z 189 m/z 203 +14 Da

Base Peak m/z 130 (Quinolinium)
m/z 144 (Me-

Quinolinium)
+14 Da

Fragment 2 m/z 103 m/z 117 +14 Da

Fragment 3 m/z 77 (Phenyl)
m/z 77 / 91

(Tropylium)
Variable

Differentiation from Isomers
A common challenge is distinguishing 7-methyl from 4-, 5-, or 6-methyl isomers.

Mass Spectrometry: All ring-methylated isomers (4, 5, 6, 7-Me) will produce the identical m/z

144 base peak. EI-MS alone is often insufficient for positional isomer assignment.

Chromatography: Identification relies on Retention Time (RT). The 7-methyl substituent

typically elutes later than the 4- or 5-methyl isomers on non-polar columns (e.g., HP-5MS)

due to steric shielding of the N-H group, though standards are required for confirmation.

N-Methyl Isomer: Methyl 1-methylindole-3-acetate (N-methyl) also has MW 203 but often

shows a different fragmentation intensity ratio and a significantly different RT (elutes earlier

due to lack of H-bonding).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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